
History and development of organotin
fungicides

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fentin acetate

Cat. No.: B1672543 Get Quote

An In-depth Technical Guide to the History and Development of Organotin Fungicides

This guide provides a comprehensive overview of the history, development, mechanism of

action, and biological evaluation of organotin compounds as fungicides. It is intended for

researchers, scientists, and professionals involved in drug development and materials science.

History and Development
The field of organotin chemistry began in 1849 with the first synthesis of an organotin

compound, diethyltin diiodide, by Edward Frankland.[1] The discipline saw significant growth in

the early 20th century, particularly after the discovery and application of Grignard reagents,

which simplified the formation of tin-carbon bonds.[1]

However, the potent biological activity of these compounds was not recognized until 1954,

when G.J.M. van der Kerk and J.G.A. Luijten discovered the powerful biocidal properties of

triorganotin compounds.[2] This discovery marked a pivotal moment, shifting the focus towards

their application as fungicides and bactericides. Subsequent research identified tripropyltin,

tributyltin, and triphenyltin compounds as having particularly effective fungicidal characteristics.

[2]

These findings led to the widespread commercial use of organotins in various applications,

including as agricultural fungicides, active components in antifungal paints, and wood

preservatives.[1] Tributyltin oxide (TBTO) and triphenyltin derivatives became common

ingredients in marine anti-fouling paints and for crop protection.[1] By the 1960s and 1970s,
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organotin fungicides were well-established. However, growing awareness of their

environmental persistence and off-target toxicity, particularly the impact of tributyltin on marine

ecosystems, led to significant restrictions on their use, culminating in a global ban on TBT in

anti-fouling paints by the International Maritime Organization.[3]
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Caption: Timeline of key milestones in the development of organotin compounds.

Synthesis of Organotin Fungicides
Organotin compounds are synthesized through several established organometallic reactions.

The primary industrial methods involve the alkylation or arylation of tin tetrachloride (SnCl₄).

Grignard Reaction: The classic and versatile method involves the reaction of a tin halide,

typically SnCl₄, with a Grignard reagent (R-MgX). This reaction is often used to produce

symmetrical tetraorganotin compounds (R₄Sn).[1] 4 R-MgX + SnCl₄ → R₄Sn + 4 MgXCl

Kocheshkov Redistribution: To obtain the more biologically active tri- and di-organotin

halides, symmetrical tetraorganotin compounds are reacted with tin tetrachloride in a

comproportionation reaction. The stoichiometry of the reaction determines the degree of

substitution.[1] 3 R₄Sn + SnCl₄ → 4 R₃SnCl R₄Sn + SnCl₄ → 2 R₂SnCl₂

Direct Synthesis: This method involves the direct reaction of an alkyl halide with metallic tin,

but it is less common for industrial production.

Derivatization: The resulting organotin halides (R₃SnCl or R₂SnCl₂) are versatile precursors

for synthesizing various fungicides. They can be reacted with silver carboxylates, sodium
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alkoxides, or other nucleophiles to replace the halide with a desired functional group (X),

yielding the final active compound (R₃SnX or R₂SnX₂).[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

